4-Chloro-6-cyanopicolinic acid
Overview
Description
4-Chloro-6-cyanopicolinic acid (CCPA) is a heterocyclic compound that belongs to the pyridine family. CCPA is an important intermediate in the synthesis of various pharmaceuticals and agrochemicals. It has been extensively studied due to its unique properties and potential applications in the field of chemical research.
Mechanism of Action
The mechanism of action of 4-Chloro-6-cyanopicolinic acid is not fully understood. However, it has been suggested that this compound may exert its biological effects by inhibiting certain enzymes or signaling pathways in the body. For example, this compound has been reported to inhibit the activity of DNA topoisomerase II, an enzyme that plays a critical role in DNA replication and transcription.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been reported to induce cell cycle arrest and apoptosis in cancer cells, inhibit the production of pro-inflammatory cytokines, and reduce the replication of certain viruses. This compound has also been shown to modulate the activity of certain enzymes and receptors in the body, which may contribute to its biological effects.
Advantages and Limitations for Lab Experiments
4-Chloro-6-cyanopicolinic acid has several advantages for use in lab experiments. It is readily available and relatively inexpensive. It is also stable under normal laboratory conditions and can be stored for extended periods of time. However, this compound has some limitations as well. It is highly toxic and must be handled with caution. It also has a low solubility in water, which may limit its use in certain experiments.
Future Directions
There are several future directions for research on 4-Chloro-6-cyanopicolinic acid. One area of interest is the development of novel pharmaceuticals based on this compound. Researchers are investigating the potential of this compound derivatives as anticancer agents, antibacterial agents, and antifungal agents. Another area of interest is the elucidation of the mechanism of action of this compound. Researchers are exploring the molecular targets of this compound and the signaling pathways involved in its biological effects. Finally, researchers are investigating the potential of this compound as a tool for chemical synthesis. This compound has been used as a building block in the synthesis of various compounds, and researchers are exploring its potential in the synthesis of new materials and polymers.
Scientific Research Applications
4-Chloro-6-cyanopicolinic acid has been widely used in scientific research, particularly in the field of medicinal chemistry. It has been reported to exhibit antitumor, anti-inflammatory, and antiviral activities. This compound has also been used as a building block in the synthesis of various pharmaceuticals, such as anticancer agents, antibacterial agents, and antifungal agents.
properties
IUPAC Name |
4-chloro-6-cyanopyridine-2-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3ClN2O2/c8-4-1-5(3-9)10-6(2-4)7(11)12/h1-2H,(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OWQNJPIUVJYAKV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(N=C1C#N)C(=O)O)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3ClN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401266675 |
Source
|
| Record name | 4-Chloro-6-cyano-2-pyridinecarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401266675 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.56 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1060812-13-6 |
Source
|
| Record name | 4-Chloro-6-cyano-2-pyridinecarboxylic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1060812-13-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Chloro-6-cyano-2-pyridinecarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401266675 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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